Cas no 2309475-24-7 (Methyl 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate)

• Product Name: Methyl 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate
• CAS No: 2309475-24-7
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 6123169
• PubChem ID: 165738868
• Update Time: 2025-10-28

Methyl 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429615
• methyl 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate
• 2309475-24-7
• Methyl 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate

• Inchi： 1S/C15H19BrN2O3/c1-20-13(19)7-21-15(11-2-3-12(16)18-6-11)5-4-14(8-15)9-17-10-14/h2-3,6,17H,4-5,7-10H2,1H3
• InChI Key： AYWLBLZCNHPPKU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCC2(CNC2)C1)OCC(=O)OC

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate

Exploring the Potential of Methyl 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate in Modern Chemistry

The compound Methyl 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate, identified by the CAS number 2309475-24-7, has emerged as a significant molecule in contemporary chemical research. This compound, with its intricate structure, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science. Recent studies have highlighted its unique properties, making it a focal point for researchers aiming to explore novel chemical frameworks.

The structural complexity of this compound lies in its spirocyclic framework, which combines a pyridine ring with an azaspiro system. The presence of a bromine atom at the 6-position of the pyridine ring introduces electronic effects that can influence reactivity and selectivity in chemical reactions. This feature has been exploited in recent synthetic methodologies, where the bromine atom serves as a directing group for various nucleophilic substitutions or coupling reactions.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated its utility as an intermediate in the construction of bioactive molecules. For instance, recent studies have shown that this compound can be employed in the synthesis of complex heterocycles, which are often found in natural products and drug candidates. Its ability to undergo multiple reaction pathways makes it an invaluable building block in organic synthesis.

In terms of applications, this compound has shown promise in drug discovery efforts. Its spirocyclic structure provides a unique scaffold that can be further functionalized to target specific biological pathways. Recent research has focused on modifying the acetate group and the pyridine substituents to enhance bioavailability and selectivity. These modifications have led to derivatives that exhibit potent activity against various disease models, including cancer and inflammatory conditions.

The synthesis of this compound involves a multi-step process that highlights the importance of stereocontrol and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to access enantiomerically pure forms of this compound, which are crucial for studying its biological activity. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving high yields and selectivity in key steps of the synthesis.

Moreover, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the azaspiro system exhibits significant conjugation effects, which influence its redox behavior and interaction with biological systems. These findings have guided experimental efforts to optimize the compound's properties for specific applications.

In conclusion, Methyl 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetate stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a key player in future research endeavors.